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Thermal Properties & Decomposition Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pentakis(dimethylamino)tantalum(V)

CAS No.: 19824-59-0

Cat. No.: S1480260

The table below summarizes key thermal characteristics of PDMAT (Pentakis(dimethylamino)tantalum)

based on available information:

Property Value |/ Description Context / Conditions
Thermal Above 300°C Indicates temperature where significant
Decomposition Onset decomposition begins in the absence of a co-

reactant [1].

Growth Rate at 375°C 0.7 A/cycle Observed when PDMAT is used alone, confirming
thermal decomposition [1].

Optimal ALD Window 200 - 300°C Stable, self-limiting growth region; minimal thermal
decomposition [1].

Boiling Point 90°C @ 0.8 mmHg -
(subl.) [2]
Melting Point 150-180°C -

(decomposes) [2]

Decomposition Process & Impact on ALD
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Understanding PDMAT"s thermal stability is critical for effective Atomic Layer Deposition (ALD). The

following diagram illustrates the temperature-dependent behavior:
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> PDMAT transitions from stable ALD growth to thermal decomposition as temperature exceeds 300°C.

The primary experimental observation for thermal decomposition is an increase in growth rate per cycle
(GPC) in the absence of a co-reactant [1]. A sharp rise in GPC to 0.7 A/cycle at 375°C, compared to around

0.6 A/cycle in the optimal window, provides clear evidence of decomposition [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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